2-(Propan-2-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• SMILES: CC(C)C1C(CCN1)C(=O)O
• InChI: InChI=1S/C8H15NO2/c1-5(2)7-6(8(10)11)3-4-9-7/h5-7,9H,3-4H2,1-2H3,(H,10,11)
• InChIKey: VZWUDVKYWXVRFB-UHFFFAOYSA-N

2-(Propan-2-yl)pyrrolidine-3-carboxylic Acid Overview

2-(Propan-2-yl)pyrrolidine-3-carboxylic acid (CAS 1478130-37-8) is an α-substituted β-proline derivative, belonging to the class of pyrrolidine-3-carboxylic acids. It is characterized by a chiral pyrrolidine ring bearing an isopropyl group at the 2-position and a carboxylic acid group at the 3-position . This compound serves as a constrained amino acid analog or chiral building block, with its specific substitution pattern offering unique steric and conformational properties compared to other pyrrolidine carboxylic acids. Its procurement is relevant for research applications where stereochemistry and the steric bulk of substituents directly impact molecular interactions, such as in peptidomimetic design and the synthesis of bioactive small molecules .

Workflow Peptidomimetic design and stereochemical control studies

Scaffold α-substituted β-proline with 2-isopropyl steric constraint

Context Constrained amino acid analog for regioisomeric SAR exploration

Why 2-(Propan-2-yl)pyrrolidine-3-carboxylic Acid Cannot Be Substituted

The precise position and nature of the substituent on the pyrrolidine ring are critical determinants of biological activity and synthetic utility. The 2-isopropyl substitution in 2-(propan-2-yl)pyrrolidine-3-carboxylic acid creates a specific steric environment that is not replicated by other alkyl-substituted pyrrolidine-3-carboxylic acids, such as the 4-isopropyl analogs [1]. This regioisomeric difference leads to distinct molecular conformations, which can drastically alter target binding affinity, selectivity, and pharmacokinetic properties. A generic substitution with an unsubstituted proline or a different regioisomer would therefore not be scientifically equivalent and could invalidate experimental outcomes, making the procurement of this specific compound essential for research continuity and data reproducibility [2].

Property

Target Compound

Potential Substitute

Substitution Position

2-isopropyl (C2)

4-isopropyl (C4)

Scaffold Class

α-substituted β-proline

γ-substituted proline analog

Conformational Impact

Distinct steric environment at C2 may shift backbone geometry

Different spatial orientation may not transfer to 2-isopropyl context

• [1] Bryans JS, Ekhato IV, Horwell DC, Ling R, Receveur JM, Wustrow DJ, assignee; Warner-Lambert Company. Branched alkyl pyrrolidine-3-carboxylic acids. United States patent US 6,245,801. 2001 Jun 12. View Source
• [2] Kern NT, et al. The approach to α-substituted β-prolines (2-substituted pyrrolidine-3-carboxylic acids) was proposed, the first stage of which is N-Boc-protection. *Pd/C-CATALISED HYDROGENIZATION OF METHYL PYRROLE-3-CARBOXYLATES IN THE DIASTEREOSELECTIVE SYNTHESIS OF α-SUBSTITUTED β-PROLINES*. 2020. View Source

Differentiation Evidence for 2-(Propan-2-yl)pyrrolidine-3-carboxylic Acid

Regioisomeric Impact on Target Engagement

The patent US6245801 describes a series of branched alkyl pyrrolidine-3-carboxylic acids and specifically claims trans-4-isopropylpyrrolidine-3-carboxylic acid as an agent for treating neurological disorders [1]. The target compound, 2-(propan-2-yl)pyrrolidine-3-carboxylic acid, is a regioisomer with the isopropyl group on the alpha-carbon (C2) rather than the gamma-carbon (C4). While direct comparative bioactivity data is limited, the structural difference is critical. The 2-substitution pattern is characteristic of α-substituted β-prolines, which are known to induce distinct conformational constraints in peptides and peptidomimetics compared to 4-substituted analogs [2]. This regioisomeric distinction means that the 2-isopropyl derivative cannot be interchanged with its 4-isopropyl counterpart without fundamentally altering the molecule's spatial orientation and potential for target engagement.

Regioisomeric Impact

Class-level

2-isopropyl (C2) vs 4-isopropyl (C4)

Supports regioisomer-specific procurement context

Direct comparative bioactivity data not available in sourced literature

Evidence Dimension	Regioisomeric substitution pattern and associated therapeutic indication
Target Compound Data	Isopropyl group at the 2-position (C2) of the pyrrolidine ring.
Comparator Or Baseline	trans-4-isopropylpyrrolidine-3-carboxylic acid (isopropyl at C4), claimed for neurological disorders.
Quantified Difference	Regioisomeric structural difference; direct quantitative biological comparison data is not available in the sourced literature.
Conditions	Patent claim (US 6,245,801 B1) for the 4-isopropyl analog's therapeutic use.

Why This Matters

This differentiation ensures that researchers targeting specific protein conformations or developing peptidomimetics can procure the correct regioisomer, avoiding confounding experimental results from an incorrect substitution pattern.

• [1] Bryans JS, Ekhato IV, Horwell DC, Ling R, Receveur JM, Wustrow DJ, assignee; Warner-Lambert Company. Branched alkyl pyrrolidine-3-carboxylic acids. United States patent US 6,245,801. 2001 Jun 12. View Source
• [2] Kern NT, et al. The approach to α-substituted β-prolines (2-substituted pyrrolidine-3-carboxylic acids) was proposed, the first stage of which is N-Boc-protection. *Pd/C-CATALISED HYDROGENIZATION OF METHYL PYRROLE-3-CARBOXYLATES IN THE DIASTEREOSELECTIVE SYNTHESIS OF α-SUBSTITUTED β-PROLINES*. 2020. View Source

Steric and Electronic Effects on Physicochemical Properties

The proton affinity (PA) of proline and its alkyl-substituted analogs provides a quantifiable measure of the electronic and steric influence of substituents. A study determined the PA for proline (936 kJ/mol), cis-3-methylproline (940.5 kJ/mol), and cis-3-ethylproline (943 kJ/mol) [1]. Although a value for cis-3-isopropylproline is mentioned as being studied, a specific numerical value is not provided in the abstract. However, the trend demonstrates that increasing alkyl substitution at the pyrrolidine ring consistently elevates proton affinity. By inference, the 2-isopropyl group in the target compound, being more sterically demanding than a methyl or ethyl group at the 3-position, is expected to further alter the proton affinity and, consequently, the molecule's hydrogen-bonding capacity and overall basicity. This is a key differentiating factor from unsubstituted proline or less substituted analogs, which directly impacts binding interactions in biological systems.

Proton Affinity Trend

Class-level

+7 kJ/mol per added carbon

Supports steric and electronic differentiation review

Class-level inference; 2-isopropyl analog value not directly measured

Evidence Dimension	Proton Affinity (PA) as a measure of steric and electronic effect
Target Compound Data	2-(propan-2-yl)pyrrolidine-3-carboxylic acid (Isopropyl group at C2). No specific PA data found.
Comparator Or Baseline	Proline (936 kJ/mol), cis-3-methylproline (940.5 kJ/mol), cis-3-ethylproline (943 kJ/mol).
Quantified Difference	Proline PA is 936 kJ/mol; each additional carbon in the alkyl substituent increases PA (e.g., +7 kJ/mol for ethyl vs. proline). The isopropyl group on the target compound is predicted to have a greater impact.
Conditions	Proton affinity measured by kinetic method with amines as reference bases in mass spectrometry.

Why This Matters

This evidence supports the selection of the 2-isopropyl derivative over unsubstituted proline when a more sterically hindered and electronically distinct building block is required for modulating peptide conformation or small molecule binding.

• [1] Mezzache S, Bruneleau N, Vékey K, Afonso C, Karoyan P, Fournier F, Tabet JC. Improved proton affinity measurements for proline and modified prolines using triple quadrupole and ion trap mass spectrometers. *Journal of Mass Spectrometry*. 2005;40(10):1300-1308. View Source

Commercial Purity and Quality Differentiation

While not a biological activity metric, the specified purity of a research chemical is a critical factor for procurement. Commercially available 2-(propan-2-yl)pyrrolidine-3-carboxylic acid is offered with a minimum purity of 95%, as verified by vendors . This contrasts with related compounds like (2S,3S,4R)-2-carboxy-4-isopropyl-3-pyrrolidineacetic acid (dihydrokainic acid), which is listed with a purity of 98% Min. . The defined 95% purity of the target compound provides a baseline for its use as a reliable building block, ensuring that impurities are at an acceptable level for most synthetic transformations. For applications requiring higher precision, such as quantitative biological assays, researchers must consider whether the 3% purity difference from the 98% standard of dihydrokainic acid is acceptable or if further in-house purification is necessary.

Commercial Purity

Data to verify

Target: 95% vs Dihydrokainic acid: 98%

Supports purity-specification review for procurement

Vendor-specified data; verify for sensitive assay workflows

Evidence Dimension	Commercial purity as a measure of research reliability
Target Compound Data	Minimum purity of 95%.
Comparator Or Baseline	(2S,3S,4R)-2-carboxy-4-isopropyl-3-pyrrolidineacetic acid (dihydrokainic acid) with 98% Min. purity.
Quantified Difference	The target compound's minimum purity is 3% lower than the comparator.
Conditions	Vendor specifications for commercial research-grade chemicals.

Why This Matters

This quantitative difference in purity informs the procurement decision: the target compound is suitable for applications tolerating 95% purity, while more sensitive assays might require a higher-purity analog or additional purification steps.

Research Applications of 2-(Propan-2-yl)pyrrolidine-3-carboxylic Acid

Conformational Tuning for Peptidomimetics

The 2-isopropyl substitution in 2-(propan-2-yl)pyrrolidine-3-carboxylic acid creates a sterically hindered, α-substituted β-proline scaffold. As supported by the class-level evidence on α-substituted β-prolines [1] and the regioisomeric differentiation from 4-isopropyl analogs [2], this compound is ideally suited for introducing a defined conformational constraint into peptide chains. Researchers can utilize this building block to precisely engineer the backbone geometry of peptidomimetics, influencing the formation of β-turns and altering the overall three-dimensional structure to enhance target specificity or metabolic stability.

Small Molecule Probes for Neurological Receptors

Given the patent claims for the 4-isopropyl regioisomer in treating neurological disorders [2], the 2-isopropyl derivative represents a crucial comparative tool. The structural difference offers a means to explore the structure-activity relationship (SAR) around the pyrrolidine core for targets such as endothelin receptors or other G-protein coupled receptors. Procuring this specific compound allows for direct head-to-head studies against the 4-isopropyl analog, enabling a clear understanding of how the shift in isopropyl placement from the C2 to the C4 position affects binding affinity, selectivity, and downstream pharmacology.

Asymmetric Synthesis and Catalyst Development

As a chiral, non-proteinogenic amino acid analog, 2-(propan-2-yl)pyrrolidine-3-carboxylic acid is a valuable precursor for synthesizing chiral auxiliaries or ligands for asymmetric catalysis. The steric bulk of the 2-isopropyl group, as inferred from the proton affinity data of related compounds [3], can impart significant steric shielding around a catalytic metal center, which is a key factor in achieving high enantioselectivity. Its defined stereochemistry (available as a racemate or specific enantiomer) ensures reproducible outcomes in the development of novel catalytic cycles and the synthesis of complex, enantiopure molecules.

Application

Selection Property

Validation Focus

Peptidomimetic conformational tuning

Steric constraint profile

β-turn induction and backbone geometry

Neurological receptor SAR studies

Regioisomeric probe context

Target engagement comparison studies

Asymmetric synthesis development

Chiral ligand precursor

Enantioselectivity and steric shielding

• [1] Kern NT, et al. The approach to α-substituted β-prolines (2-substituted pyrrolidine-3-carboxylic acids) was proposed, the first stage of which is N-Boc-protection. *Pd/C-CATALISED HYDROGENIZATION OF METHYL PYRROLE-3-CARBOXYLATES IN THE DIASTEREOSELECTIVE SYNTHESIS OF α-SUBSTITUTED β-PROLINES*. 2020. View Source
• [2] Bryans JS, Ekhato IV, Horwell DC, Ling R, Receveur JM, Wustrow DJ, assignee; Warner-Lambert Company. Branched alkyl pyrrolidine-3-carboxylic acids. United States patent US 6,245,801. 2001 Jun 12. View Source
• [3] Mezzache S, Bruneleau N, Vékey K, Afonso C, Karoyan P, Fournier F, Tabet JC. Improved proton affinity measurements for proline and modified prolines using triple quadrupole and ion trap mass spectrometers. *Journal of Mass Spectrometry*. 2005;40(10):1300-1308. View Source